N-[cyano(2-fluorophenyl)methyl]-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[cyano-(2-fluorophenyl)methyl]-6-methyl-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C15H12FN3O2/c1-9-6-7-11(14(20)18-9)15(21)19-13(8-17)10-4-2-3-5-12(10)16/h2-7,13H,1H3,(H,18,20)(H,19,21)
• InChI Key: PJSAKTSPGLRASY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C(=O)N1)C(=O)NC(C#N)C2=CC=CC=C2F
• Molecular Formula: C15H12FN3O2
• Molecular Weight: 285.27 g/mol
• CAS No.: 1355581-57-5

Description

N-[cyano(2-fluorophenyl)methyl]-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a synthetic organic compound that belongs to the class of dihydropyridines This compound is characterized by the presence of a cyano group, a fluorophenyl group, and a dihydropyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[cyano(2-fluorophenyl)methyl]-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-step organic reactions. One common synthetic route includes:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluorobenzaldehyde, malononitrile, and methyl acetoacetate.

Knoevenagel Condensation: The first step involves the Knoevenagel condensation of 2-fluorobenzaldehyde with malononitrile in the presence of a base like piperidine to form 2-cyano-2-(2-fluorophenyl)acetonitrile.

Michael Addition: The intermediate product undergoes a Michael addition with methyl acetoacetate in the presence of a base such as sodium ethoxide to form the corresponding adduct.

Cyclization: The adduct is then cyclized under acidic conditions to form the dihydropyridine ring, yielding the final product, this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but